Cas no 5802-76-6 (N,n-diethylethanamine;diethyl Hydrogen Phosphate)

5802-76-6 structure
Product name:N,n-diethylethanamine;diethyl Hydrogen Phosphate
N,n-diethylethanamine;diethyl Hydrogen Phosphate Chemical and Physical Properties
Names and Identifiers
-
- Phosphoric acid, diethyl ester, compd. with N,N-diethylethanamine (1:1)
- AC1Q6SVB
- AC1L2YB3
- Phosphoric acid, diethyl ester, triethylamine salt
- CTK1H1927
- EINECS 227-354-0
- AR-1L0850
- AG-G-05178
- N,N-diethylethanamine,diethyl hydrogen phosphate
- diethyl hydrogen phosphate
- N,N-diethylethanamine
- FLNPWUGCMTYXJE-UHFFFAOYSA-N
- DTXSID4064006
- NS00082113
- 5802-76-6
- Diethyl hydrogen phosphate, compound with triethylamine (1:1)
- N,n-diethylethanamine;diethyl Hydrogen Phosphate
-
- Inchi: InChI=1S/C6H15N.C4H11O4P/c1-4-7(5-2)6-3;1-3-7-9(5,6)8-4-2/h4-6H2,1-3H3;3-4H2,1-2H3,(H,5,6)
- InChI Key: FLNPWUGCMTYXJE-UHFFFAOYSA-N
- SMILES: CCN(CC)CC.CCOP(=O)(O)OCC
Computed Properties
- Exact Mass: 255.16008
- Monoisotopic Mass: 255.16
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 7
- Complexity: 129
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 59A^2
Experimental Properties
- Boiling Point: 200.3°C at 760 mmHg
- Flash Point: 74.9°C
- PSA: 59
- LogP: 2.50790
N,n-diethylethanamine;diethyl Hydrogen Phosphate Related Literature
-
Palak Garg,Deepak Dange,Cameron Jones Dalton Trans., 2021,50, 9118-9122
-
Kazuto Mori,Tetsuya Kodama,Takeshi Baba,Satoshi Obika Org. Biomol. Chem., 2011,9, 5272-5279
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Ryan Fillingham,Matthew Boon,Shaghraf Javaid,J. Alex Saunders,Franca Jones CrystEngComm, 2021,23, 2249-2261
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